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Cat. No.: S1488668

Get Quote

Ethomersol: Chemical Profile

The table below summarizes the key identifiers and physical characteristics of Ethomersol for your research

records.

Property Description

IUPAC Name 6-ethoxy-2-ethylsulfanyl-1H-benzimidazole [1] [2] [3]

Molecular Formula C₁₁H₁₄N₂OS [1] [2] [3]

Molecular Weight 222.31 g/mol [1] [2] [3]

CAS Number 135048-68-9 (also listed under 120764-43-4) [1] [2] [3]

SMILES CCOC1=CC2=C(C=C1)N=C(N2)SCC [1] [2] [3]

Research Use For non-human research only. Not for therapeutic or veterinary use [1] [2] [3]

A Framework for Solvent Selection

No single recrystallization solvent is specified in the available literature for Ethomersol. However, the

following principles and data will guide your experimental design.
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General Principles of Solvent Selection

An ideal recrystallization solvent should meet several key criteria [4]:

Solubility: The compound should be highly soluble in the hot solvent and have very low solubility in

the cold solvent.
Reactivity: The solvent must be unreactive with the compound.

Boiling Point: A moderately low boiling point (often < 100°C) is preferred to facilitate easy removal
from the purified crystals and to prevent the compound from "oiling out" [4].

Safety & Cost: The solvent should be inexpensive and have low toxicity.

Based on its structure, Ethomersol has moderate polarity. It cannot hydrogen-bond with itself as a pure solid

but can act as a hydrogen-bond acceptor. This suggests that ethanol could be a suitable starting point for

recrystallization trials, as it is a common solvent for compounds of moderate polarity and can form hydrogen

bonds [4].

Suggested Solvents for Experimental Screening

You can use the following table as a starting point for your solvent screening experiments. Always test on a

small scale first.

Solvent
Boiling Point
(°C)

Rationale for Testing with Ethomersol

Methanol 65 [4] A polar protic solvent; commonly used for recrystallization of
heterocyclic compounds.

Ethanol 78 [4] A good solvent for moderately polar molecules; ideal boiling point for
recrystallization.

Ethyl
Acetate

77 [4] A polar aprotic solvent with good solvating power.

Acetone 56 [4] A volatile solvent for compounds soluble in polar aprotic solvents.

Toluene 111 [4] A non-polar solvent; can be tried if solubility in polar solvents is too

high.
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Solvent
Boiling Point
(°C)

Rationale for Testing with Ethomersol

Water 100 [4] A high-polarity, high-cost option; use if Ethomersol shows desirable

solubility (high in hot, low in cold).

Mixed
Solvents

Varies If a single solvent is not ideal, a mixed solvent system (e.g., ethanol-

water) can be employed.

Troubleshooting Impurity Incorporation

If your recrystallization is not achieving the desired purity, the following workflow can help you diagnose

and resolve the issue. This structured approach is based on established industrial practices for coping with

impurities during crystallization [5].

The diagram below outlines a logical sequence of experiments to identify the mechanism of impurity

incorporation.
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Start: High Impurity Level
in Crystals

Stage 1: Wash Crystal Surface
with Cold Solvent

Purity Improved?

Stage 2: Re-dissolve and
Re-crystallize Material

No

Mechanism Identified:
Surface Deposition

Yes

Purity Improved?

Stage 3: Grind Crystals
and Analyze Powder

No

Mechanism Identified:
Mother Liquor Inclusions

Yes

Impurity Uniformly
Distributed?

Stage 4: Perform
Single Crystal XRD

Yes No

Impurity in lattice
of API structure

New crystal structure
confirmed
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Mechanism Identified:
Solid Solution Formation

Mechanism Identified:
Co-crystal Formation

Click to download full resolution via product page

Guide to the Troubleshooting Workflow

Stage 1: Test for Surface Deposition. Wash the collected crystals with a small amount of cold, pure

recrystallization solvent. If the purity improves significantly, the impurity was likely adsorbed on the

crystal surface or trapped in the mother liquor. Solution: Optimize the washing procedure or slow the

crystal growth rate to create less porous crystals [5].

Stage 2: Test for Mother Liquor Inclusions. Re-dissolve the impure crystals and recrystallize them

under identical conditions. If the purity improves, the impurity was likely trapped as liquid inclusions

within the crystals. Solution: Reduce the crystallization growth rate by lowering the supersaturation,

use slower cooling, or employ temperature cycling to allow defects to heal [5].

Stages 3 & 4: Test for Solid-State Incorporation. If the previous stages do not improve purity, the

impurity is likely incorporated into the crystal lattice.

Stage 3: Grind the crystals to a fine powder and analyze the impurity content at the surface and
core. If the impurity is uniform, it suggests a solid solution (the impurity is molecularly

dispersed in the host crystal lattice). Solution: This is a thermodynamic issue. Change the
solvent or the crystallization polymorph (if applicable), as different solvents can alter which

molecules are incorporated into the lattice [5].
Stage 4: If a uniform distribution is confirmed, single-crystal X-ray diffraction (XRD) can

determine if a co-crystal (a new crystal structure with both API and impurity) has formed.
Solution: This is challenging. A change of solvent or the use of an additive that disrupts the

interaction between the API and the impurity may be necessary [5].

Frequently Asked Questions (FAQ)

Q1: What is the molecular weight and formula of Ethomersol? A1: The molecular formula is

C₁₁H₁₄N₂OS, and the molecular weight is 222.31 g/mol [1] [2].
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Q2: Are there any published procedures for the synthesis of Ethomersol? A2: Yes, the synthesis involves

a benzimidazole core formation, starting from readily available precursors. Key steps include nucleophilic

substitution to introduce an ethyl group and thiolation. The reaction is typically conducted under reflux (60-

80°C), with purification via recrystallization or chromatography [1].

Q3: My crystals are forming as an oil instead of a solid. What should I do? A3: "Oiling out" can occur if

the compound comes out of solution above its melting point. Using a solvent with a lower boiling point can

help. You can also try inducing crystallization by scratching the flask with a glass rod or adding a seed

crystal. Switching to a different solvent or a mixed-solvent system is another effective strategy [4].

Q4: The solvent I'm using is too volatile and evaporates too quickly. How can I manage this? A4:

While low-boiling solvents like diethyl ether and acetone are highly flammable and can be difficult to work

with, they can be used with care. If they prove problematic, consider alternatives with slightly higher boiling

points, such as ethyl acetate (77°C) or ethanol (78°C) [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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